molecular formula C36H52Na4O40S4 B15344092 Neocarrahexaose 24,41,43,45-tetra-*sulfa TE tetrasod

Neocarrahexaose 24,41,43,45-tetra-*sulfa TE tetrasod

Cat. No.: B15344092
M. Wt: 1345.0 g/mol
InChI Key: WEACNJKQOZYXLT-OELUPXFBSA-J
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Neocarrahexaose 24,41,43,45-tetrasulfate (referred to here as NCH-TS) is a sulfated oligosaccharide derived from carrageenan, a linear sulfated polysaccharide extracted from red seaweeds such as Gigartina skottsbergii . This compound is characterized by a hexameric backbone of galactose residues with sulfate groups positioned at carbons 24, 41, 43, and 43.

NCH-TS is commercially available as a research chemical (e.g., Sigma Chemical Co., product code N 8139) and is often utilized in studies exploring sulfated polysaccharide-protein interactions or enzymatic degradation pathways .

Properties

Molecular Formula

C36H52Na4O40S4

Molecular Weight

1345.0 g/mol

IUPAC Name

tetrasodium;[(2R,3S,4R,5R,6S)-4-[[(1R,3R,4R,5S,8S)-4,8-dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-yl]oxy]-6-[[(1R,3R,4R,5S,8S)-3-[(2S,3R,4R,5S,6R)-2-[[(1R,3R,4R,5R,8S)-3-[(3R,4R,5S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-5-sulfonatooxyoxan-4-yl]oxy-4-hydroxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-3-hydroxy-6-(hydroxymethyl)-5-sulfonatooxyoxan-4-yl]oxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-5-hydroxy-2-(hydroxymethyl)oxan-3-yl] sulfate

InChI

InChI=1S/C36H56O40S4.4Na/c37-1-7-21(73-77(47,48)49)26(14(41)31(46)62-7)70-33-16(43)25-19(11(66-33)5-60-25)68-34-18(45)28(23(9(3-39)63-34)75-79(53,54)55)72-36-30(76-80(56,57)58)29-20(12(67-36)6-61-29)69-35-17(44)27(22(8(2-38)64-35)74-78(50,51)52)71-32-15(42)24-13(40)10(65-32)4-59-24;;;;/h7-46H,1-6H2,(H,47,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58);;;;/q;4*+1/p-4/t7-,8-,9-,10-,11-,12-,13+,14-,15-,16-,17-,18-,19+,20+,21+,22+,23+,24+,25-,26-,27-,28-,29+,30-,31?,32-,33-,34+,35+,36-;;;;/m1..../s1

InChI Key

WEACNJKQOZYXLT-OELUPXFBSA-J

Isomeric SMILES

C1[C@@H]2[C@@H]([C@H](O1)[C@H]([C@H](O2)O[C@@H]3[C@H]([C@@H](O[C@@H]([C@@H]3OS(=O)(=O)[O-])CO)O[C@H]4[C@H]5CO[C@@H]4[C@H]([C@H](O5)O[C@@H]6[C@H]([C@@H](O[C@@H]([C@@H]6OS(=O)(=O)[O-])CO)O[C@H]7[C@H]8CO[C@@H]7[C@H]([C@H](O8)O[C@H]9[C@H]([C@H](OC([C@@H]9O)O)CO)OS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-])O)O)O.[Na+].[Na+].[Na+].[Na+]

Canonical SMILES

C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3OS(=O)(=O)[O-])CO)OC4C5COC4C(C(O5)OC6C(C(OC(C6OS(=O)(=O)[O-])CO)OC7C8COC7C(C(O8)OC9C(C(OC(C9OS(=O)(=O)[O-])CO)O)O)O)O)OS(=O)(=O)[O-])O)O)O.[Na+].[Na+].[Na+].[Na+]

Origin of Product

United States

Comparison with Similar Compounds

Key Structural and Functional Differences

Compound Name DP Sulfation Positions Molecular Weight (Da)* Key Applications/Findings Source
Neocarrabiose 41-sulfate 2 41 ~500–600 Model substrate for carrageenase studies Sigma (N-8511)
Neocarratetraose 41,43-disulfate 4 41, 43 ~1,000–1,200 Antiviral activity against herpes simplex Sigma (N 8136)
NCH-TS 6 24, 41, 43, 45 ~1,800–2,000 Protein binding, anticoagulant assays Sigma (N 8139)
Neocarraoctaose 41,43,45,47-tetrasulfate 8 41, 43, 45, 47 ~2,500–2,800 High-affinity binding to growth factors Sigma (N 8393)
Neocarradodecaose 41,43,45,47,49,411-hexasulfate 12 41, 43, 45, 47, 49, 411 ~3,500–4,000 Enhanced anticoagulant activity compared to heparin Sigma (N 8511)

*Molecular weights are approximate and based on typical sulfated galactose oligomers.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.